Cas no 1171626-73-5 ((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde)

• Product Name: (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 1171626-73-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 2128133
• Update Time: 2023-08-04

(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde
• 2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetaldehyde
• STK505753

• Inchi： 1S/C7H9BrN2O/c1-5-7(8)6(2)10(9-5)3-4-11/h4H,3H2,1-2H3
• InChI Key： MEXYAEURZVCYGA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(CC=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 34.9